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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396

The proper disposal of Lanthanum-Nickel (2/7), an intermetallic compound, is critical for
ensuring laboratory safety and environmental protection. Disposal procedures should be
handled with care, considering the chemical properties of its constituent elements, lanthanum
and nickel. As a pyrophoric material, lanthanum-nickel alloy requires specific handling to
prevent spontaneous ignition upon contact with air. Furthermore, nickel is a known carcinogen
and skin sensitizer, necessitating measures to prevent personnel exposure.

Hazard Identification and Safety Data

Before handling and disposal, it is essential to understand the hazards associated with
lanthanum-nickel alloys. The following table summarizes key quantitative data and hazard
information for the components.
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Hazard

Precautionary o
Exposure Limits

Component CAS Number Statements (H- Statements (P-
(OSHA PEL)
phrases) phrases)
P231+P232:
Handle under
inert gas. Protect
from moisture.
P280: Wear
H261: In contact protective
with water gloves/protective
releases clothing/eye
flammable gas. protection/face
Lanthanum 7439-91-0 H315: Causes protection. Not established
skin irritation. P305+P351+P33
H319: Causes 8: IF IN EYES:
serious eye Rinse cautiously
irritation. with water for
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.
P201: Obtain
H317: May special
cause an allergic  instructions
skin reaction. before use.
H351: Suspected P260: Do not
of causing breathe
Nickel 2440-02-0 cancer. H372: dust/fume/gas/mi 1 mglm® TWA
Causes damage st/vapors/spray.
to organs P280: Wear
through protective
prolonged or gloves/protective
repeated clothing/eye
exposure. protection/face
protection.
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Disposal Protocol

A standardized experimental protocol for the disposal of lanthanum-nickel alloys involves

careful passivation to mitigate their pyrophoric nature before final disposal as hazardous waste.

Objective: To safely passivate and prepare lanthanum-nickel (2/7) for disposal.

Materials:

Lanthanum-Nickel (2/7) waste

Inert gas (Argon or Nitrogen)

Schlenk line or glovebox

Dry, deoxygenated heptane or other inert, non-reactive solvent
2-Propanol (Isopropanol)

Deionized water

Appropriate hazardous waste container

Personal Protective Equipment (PPE): Flame-retardant lab coat, safety glasses, face shield,
heavy-duty chemical-resistant gloves.

Procedure:

Inert Atmosphere: All handling of the lanthanum-nickel alloy must be performed under an
inert atmosphere (argon or nitrogen) in a glovebox or using a Schlenk line to prevent ignition.

Initial Quenching: Slowly add small portions of the lanthanum-nickel waste to a flask
containing dry, deoxygenated heptane. This will help to dissipate heat and provides a
controlled environment.

Passivation: While maintaining an inert atmosphere and stirring the suspension, slowly add
2-propanol dropwise to the mixture. The alcohol will react with the alloy to passivate the
surface. Monitor for any temperature increase or gas evolution.
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o Hydrolysis: After the reaction with 2-propanol has subsided, slowly and carefully add
deionized water dropwise to complete the passivation process. This step should be
performed with extreme caution as flammable hydrogen gas will be evolved. Ensure
adequate ventilation and the absence of ignition sources.

e Separation and Drying: Once the reaction is complete and the evolution of gas has ceased,
allow the solid material to settle. Decant the solvent. The remaining solid should be dried

under a stream of inert gas.

o Waste Collection: The passivated solid waste should be collected in a clearly labeled,
sealed, and appropriate hazardous waste container.

» Final Disposal: The container of passivated lanthanum-nickel waste must be disposed of
through the institution's hazardous waste management program. The waste should be
declared as containing lanthanum and nickel.

Disposal Workflow

The logical workflow for the disposal of lanthanum-nickel (2/7) is outlined in the diagram below.
This process ensures that all safety precautions and regulatory requirements are met.
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Disposal Workflow for Lanthanum-Nickel (2/7)

Start: La2Ni7 Waste

Assess Hazards
(Pyrophoric, Carcinogenic)

Don Appropriate PPE

Handle in Inert Atmosphere
(Glovebox/Schlenk Line)

Passivate Alloy
(e.g., with 2-Propanol & Water)

Reaction Complete

Collect Passivated Waste
in Labeled Container

Dispose via Hazardous
Waste Program

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of La2Ni7.
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 To cite this document: BenchChem. [Proper Disposal of Lanthanum-Nickel (La2Ni7) Alloys].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484396#lanthanum-nickel-2-7-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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